Cas no 32664-47-4 (2-(phenylsulfinyl)benzoic acid)

• Product Name: 2-(phenylsulfinyl)benzoic acid
• CAS No: 32664-47-4
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• CID: 917154
• PubChem ID: 36206
• Update Time: 2025-04-19

2-(phenylsulfinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(phenylsulfinyl)benzoic acid
• 2-(benzenesulfinyl)benzoic acid
• 2-benzenesulfinyl-benzoic acid
• 2-Benzolsulfinyl-benzoesaeure
• 2-Phenylsulfoxyd-benzoesaeure
• AC1L1VB6
• Benzoic acid, 2-(phenylsulfinyl)-
• BENZOIC ACID, o-(PHENYLSULFINYL)-
• BRN 2110898
• CTK4G9090
• Diphenylsulfoxyd-carbonsaeure-(2)
• o-(Phenylsulfinyl)benzoic acid
• SureCN506130
• NSC289492
• NSC-289492
• 32664-47-4
• CHEMBL3277070
• NSC 289492
• SCHEMBL506130
• 0-10-00-00127 (Beilstein Handbook Reference)

• Inchi： 1S/C13H10O3S/c14-13(15)11-8-4-5-9-12(11)17(16)10-6-2-1-3-7-10/h1-9H,(H,14,15)
• InChI Key： JKCQTQLPTWLIRL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 246.0351
• Monoisotopic Mass: 246.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: 2.2

Experimental Properties

• Density: 1.43
• Boiling Point: 471.5°C at 760 mmHg
• Flash Point: 238.9°C
• Refractive Index: 1.704
• PSA: 54.37
• LogP: 3.41720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives